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Compound of Interest

Compound Name: RTIL 13

Cat. No.: B15569882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development environments. The information provided is based on currently available data

and general laboratory safety standards. Due to the limited availability of comprehensive

toxicological data for RTIL-13, a high degree of caution should be exercised during its handling,

storage, and disposal.

Introduction
RTIL-13, chemically identified as [4-(N,N-dimethyl-N-octadecyl-N-ethyl)-4-aza-10-

oxatricyclo[5.2.1]decane-3,5-dione bromide], is a potent inhibitor of the GTPase activity of

dynamin. Its ability to interfere with dynamin-mediated processes makes it a valuable tool in

studying cellular mechanisms such as endocytosis. This guide provides a comprehensive

overview of the known safety and handling guidelines for RTIL-13, compiled from available

material safety data sheets and relevant research publications.

Physicochemical and Biological Data
While extensive toxicological data such as LD50 and LC50 values for RTIL-13 are not publicly

available, its biological activity has been characterized.

Table 1: Physicochemical and Biological Activity of RTIL-13
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Property Value Source

Chemical Name

[4-(N,N-dimethyl-N-octadecyl-

N-ethyl)-4-aza-10-

oxatricyclo[5.2.1]decane-3,5-

dione bromide]

N/A

Molecular Formula C₂₉H₅₃BrN₂O₃ N/A

Molecular Weight 571.68 g/mol N/A

Appearance Solid [1]

IC50 (Dynamin I GTPase) 2.3 µM [2]

IC50 (Receptor-mediated

endocytosis)
9.3 µM [2]

IC50 (Synaptic vesicle

endocytosis)
7.1 µM [2]

Hazard Identification and Precautionary Measures
The specific hazards associated with RTIL-13 have not been fully characterized. Therefore, it

should be handled as a potentially hazardous substance.

General Hazards:

Acute Effects (Oral, Dermal, Inhalation): No specific data available. Assume toxicity upon

ingestion, skin contact, or inhalation.

Chronic Effects: No data available. Long-term exposure effects are unknown.

Carcinogenicity, Mutagenicity, Teratogenicity: No data available.

Precautionary Statements:

Avoid contact with skin, eyes, and clothing.

Do not breathe dust or vapor.
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Wash hands thoroughly after handling.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and the integrity of the compound.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling RTIL-13. The

following PPE is mandatory:

Eye/Face Protection: Chemical safety goggles or a face shield.

Skin Protection:

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat should be worn at all times. For procedures with a

higher risk of splashing, consider additional protective clothing such as an apron or

coveralls.

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator with an appropriate cartridge is recommended.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

The recommended storage temperature is -20°C.

Accidental Release and First Aid Measures
Accidental Release
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Small Spills:

Wear appropriate PPE.

Carefully sweep up solid material, avoiding dust generation.

Place in a sealed container for disposal.

Clean the spill area with a suitable decontaminating solution.

Large Spills:

Evacuate the area.

Ensure adequate ventilation.

Contain the spill to prevent it from entering drains or waterways.

Follow institutional procedures for hazardous material cleanup.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.

Experimental Protocols and Workflows
The following sections provide a generalized experimental protocol for using RTIL-13 as a

dynamin inhibitor in cell-based assays, based on common practices in the field.
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Preparation of Stock Solutions
Caution: All manipulations should be performed in a chemical fume hood while wearing

appropriate PPE.

Calculate the required mass of RTIL-13 to prepare a stock solution of a desired

concentration (e.g., 10 mM).

Weigh the solid RTIL-13 using an analytical balance.

Add the appropriate solvent (e.g., DMSO or ethanol) to the solid to achieve the desired stock

concentration.

Vortex or sonicate until the compound is completely dissolved.

Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

Cell-Based Dynamin Inhibition Assay Workflow
This workflow outlines a typical experiment to assess the effect of RTIL-13 on endocytosis.
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Preparation

Treatment

Assay

Analysis

Prepare RTIL-13 Stock Solution

Add RTIL-13 to Cells at Desired Concentration

Culture and Seed Cells

Incubate for a Defined Period

Add Endocytic Marker (e.g., fluorescent transferrin)

Incubate to Allow Uptake

Wash and Fix Cells

Image Cells (e.g., Fluorescence Microscopy)

Quantify Marker Internalization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [RTIL-13: An In-depth Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569882#rtil-13-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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